Cas no 95908-33-1 (1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-)
95908-33-1 structure
Product Name:1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-
CAS No:95908-33-1
MF:C15H22O
MW:218.334584712982
CID:799937
PubChem ID:13993189
Update Time:2024-03-01
1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)- Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-
- hydroxycalamenene,5-hydroxycalamenene
- (+/-)-cis-5-hydroxycalamenene
- DTXSID201017474
- 95908-33-1
- 5-Hydroxycalamenene
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- Inchi: 1S/C15H22O/c1-9(2)12-7-5-10(3)13-8-6-11(4)15(16)14(12)13/h6,8-10,12,16H,5,7H2,1-4H3/t10-,12-/m0/s1
- InChI Key: YXYMGKMWKSMRAB-JQWIXIFHSA-N
- SMILES: C1(O)=C2C([C@@H](C)CC[C@H]2C(C)C)=CC=C1C
Computed Properties
- Exact Mass: 218.167065321g/mol
- Monoisotopic Mass: 218.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 20.2Ų
1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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